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Compound of Interest

Compound Name: 2,2-Dimethyl-4-pentenoic acid

L Get Quote

Cat. No.: B102295

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and characterization of 2,2-Dimethyl-4-pentenoic acid.
This document is intended for researchers and professionals in the fields of chemistry and drug
development who require detailed technical information about this compound.

Molecular Structure and Identification

2,2-Dimethyl-4-pentenoic acid is a branched-chain unsaturated carboxylic acid. Its structure
is characterized by a pentenoic acid backbone with two methyl groups substituted at the a-
carbon (C2) and a double bond between C4 and C5.

Table 1: Compound Identification

Identifier Value
IUPAC Name 2,2-dimethylpent-4-enoic acid
CAS Number 16386-93-9[1][2]

Molecular Formula

C7H1202[1]

SMILES

CC(C)(CC=C)C(0)=0[1]

INChl Key

BGUAPYRHIPWVEM-UHFFFAOYSA-N[2]
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Physicochemical Properties

The physicochemical properties of 2,2-Dimethyl-4-pentenoic acid are summarized in the
table below. These properties are essential for understanding its behavior in various chemical
and biological systems.

Table 2: Physicochemical Properties

Property Value Source
Molecular Weight 128.17 g/mol [1][2]
Appearance Colorless to light yellow liquid TCI America
Boiling Point 104-108 °C at 20 mmHg [1]

Density 0.933 g/mL at 25 °C [2]
Refractive Index 1.431 (n20/D) [2]

Proposed Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of 2,2-Dimethyl-4-pentenoic
acid is not readily available in the published literature, a plausible and efficient route can be
designed based on the well-established malonic ester synthesis, which allows for the formation

of a,a-disubstituted carboxylic acids.

Principle

The proposed synthesis involves the dialkylation of a malonic ester (e.g., diethyl malonate)
followed by hydrolysis and decarboxylation of the resulting substituted malonic acid.

Proposed Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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